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Compound of Interest

Compound Name: 1-Cbz-4-Piperidone

Cat. No.: B026502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Cbz-4-Piperidone (CAS No. 19099-93-5). The information is intended to
equip laboratory personnel with the necessary knowledge to handle this compound responsibly,
minimizing risks and ensuring a safe research environment.

Hazard Identification and Classification

1-Cbz-4-Piperidone is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these
hazards before handling the compound.[1][2]

GHS Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[1]

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation[1]
tract irritation)

Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-term Category 3 ) ]
with long lasting effects[1]
Hazard

Signal Word: Warning[1]
Pictograms:
e GHSO07 (Exclamation Mark)

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Cbz-4-Piperidone is essential for
safe handling and storage.
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Property Value Source
Molecular Formula C13H15NOs3 [3]
Molecular Weight 233.26 g/mol [1][3]
Appearance White to pe.lle yellow solid or Bl
colorless oll

Melting Point 38-41 °C [3]
Boiling Point 114-140 °C at 0.25 mmHg [31[4]
Density 1.172 g/mL at 25 °C [3114]
Flash Point >110 °C (>230 °F) [2]

Soluble in chloroform,
Solubility dichloromethane, ethyl [3]
acetate, and methanol.

Handling and Storage Precautions

Adherence to strict safety protocols is mandatory when working with 1-Cbz-4-Piperidone.[3]
Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If working outside a fume hood or with fine powders, use a NIOSH-
approved respirator.

General Handling:
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Avoid contact with skin and eyes.

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.

Protect from light.[3]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First Aid Measures:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam.
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e Hazardous Combustion Products: May produce oxides of carbon and nitrogen upon
combustion.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures:
e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.

Experimental Protocols for Hazard Assessment

While specific toxicity data such as LD50 values for 1-Cbz-4-Piperidone are not readily
available in the public domain, the following are summaries of the standard OECD guidelines
used to assess the skin and eye irritation potential of chemicals.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline details the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[5][6]

Methodology Summary:
o Test Animal: The albino rabbit is the preferred species.

o Application: A single dose of the test substance (0.5 g for solids or 0.5 mL for liquids) is
applied to a small area of shaved skin (approximately 6 cm?).[5] An untreated area of skin
serves as a control.[5]

o Exposure: The substance is held in contact with the skin for a specified period, typically 4
hours.[5]
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e Observation: The skin is examined for erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after removal of the test substance.[7]

e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the reversibility and severity of the observed effects.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline outlines the procedure for determining the potential of a substance to cause eye
irritation or damage.[7]

Methodology Summary:
o Test Animal: The albino rabbit is the recommended species.

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.[7]

e Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[7]

e Scoring: Lesions are scored to quantify the degree of irritation. The reversibility of the ocular
effects is also assessed to determine the final classification.

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows related to the safe
handling of 1-Cbz-4-Piperidone.
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Logical Workflow for Safe Handling of 1-Cbz-4-Piperidone
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Caption: Logical workflow for the safe handling of 1-Cbz-4-Piperidone.
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Caption: Experimental workflow for OECD 404 Acute Dermal Irritation Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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